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Compound of Interest

Compound Name:
1,2,3,4-

Tetrachlorohexafluorobutane

CAS No.: 28107-59-7

Cat. No.: B1297612

Get Quote

Executive Summary
This guide details the technical application of 1,2,3,4-Tetrachlorohexafluorobutane (and its

isomers) as a specialized solvent in pharmaceutical research. Unlike standard deuterated

solvents, this halocarbon offers a unique proton-free architecture (C₄Cl₄F₆) combined with a

high boiling point (~134°C) and high density (~1.7 g/mL).

Primary Applications:

1H-NMR Spectroscopy: A non-deuterated, proton-transparent solvent alternative to CCl₄.

Fluorous Biphasic Catalysis: A "heavy" fluorous solvent for partition studies and catalyst

recycling.

Reaction Medium: Inert solvent for high-temperature radical halogenations.
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Chemical Profile & Physical Properties[1][2][3][4][5]
[6][7]
The primary isomer of interest for solvent applications is 1,2,3,4-
Tetrachlorohexafluorobutane (CAS 375-45-1).[1] Its hybrid structure—containing both

chlorine and fluorine—bridging the gap between traditional organic solvents and perfluorinated

fluids.

Table 1: Physicochemical Specifications
Property Value Relevance to Protocol

CAS Number 375-45-1 Procurement verification.[2]

Molecular Formula C₄Cl₄F₆
Proton-Free: Transparent in

1H-NMR.

Molecular Weight 303.84 g/mol High molar mass.

Boiling Point 131–134 °C
Low volatility; suitable for high-

temp reactions.

Density ~1.76 g/mL (25°C)

Phase Separation: Forms the

bottom layer in

aqueous/organic extractions.

Refractive Index ~1.388
Lower than typical organics;

aids in visual phase detection.

Solubility Lipophilic / Fluorous

Solubilizes non-polar organics

and fluorous-tagged

molecules.
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Expert Insight: The presence of four chlorine atoms significantly increases the solvent's

polarizability compared to perfluorocarbons (e.g., FC-72), allowing it to dissolve a wider range of

small-molecule drugs while maintaining "fluorous" phase behavior.

Application I: Proton-Free Solvent for 1H-NMR
Context: Historically, Carbon Tetrachloride (CCl₄) was the standard proton-free solvent.

However, due to extreme toxicity and volatility, its use is restricted.

Tetrachlorohexafluorobutane serves as a safer, higher-boiling alternative for analyzing samples

where solvent suppression is undesirable and deuterated solvents are cost-prohibitive or

chemically incompatible.

Protocol A: NMR Sample Preparation & Recovery
Objective: Acquire 1H-NMR spectra of a lipophilic analyte without solvent interference.

Materials:

Analyte (Dry solid or oil)

Solvent: 1,2,3,4-Tetrachlorohexafluorobutane (≥98% purity)

Reference: TMS (Tetramethylsilane) or capillary insert (e.g., DMSO-d6 for lock)

Workflow:

Dissolution: Dissolve 5–20 mg of analyte in 0.6 mL of Tetrachlorohexafluorobutane.

Note: If the sample is cloudy, the analyte is too polar. Add 5-10% CDCl₃ as a co-solvent

(this introduces solvent peaks but improves solubility).

Locking:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1297612/docs?utm_src=pdf-body#advanced-application-note-tetrachlorohexafluorobutane-in-solvent-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method A (No Lock): Run the spectrometer in unlocked mode if the field drift is negligible

over the scan time (feasible for <10 min scans).

Method B (External Lock): Insert a sealed capillary containing Acetone-d6 or DMSO-d6

into the NMR tube. This provides the deuterium lock signal without contaminating the

sample.

Acquisition: Set spectral window to -1 to 14 ppm.

Result: The spectrum will show zero solvent residual peaks (unlike CDCl₃ which shows a

singlet at 7.26 ppm).

Recovery:

Due to the high boiling point (134°C), rotary evaporation is slow.

Precipitation Method: Add 3 mL of Hexane or Methanol (antisolvent) to precipitate the

product. Centrifuge and decant the solvent layer.

Analyte (Solid/Oil) Dissolve in
C4Cl4F6 Solution Clear?

Add 5% CDCl3No

Insert D-Lock
Capillary

Yes Acquire 1H-NMR
(No Solvent Peak)

Precipitate w/
Antisolvent

Click to download full resolution via product page

Figure 1: Decision workflow for utilizing Tetrachlorohexafluorobutane in NMR studies, ensuring

signal integrity.

Application II: Heavy Fluorous Phase Extraction
Context: In drug discovery, separating products from catalysts or byproducts is a bottleneck.

Tetrachlorohexafluorobutane acts as a "Heavy Fluorous Phase" (HFP). It is immiscible with

water and methanol but miscible with standard organic solvents (like ether) only at high

temperatures, allowing for thermomorphic separations.

Protocol B: Partition Coefficient Determination
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Objective: Determine if a drug candidate partitions into the C4Cl4F6 phase (simulating depot

effect or fluorous tagging).

Preparation:

Phase A: 2 mL Tetrachlorohexafluorobutane (Density 1.76).

Phase B: 2 mL Water or Methanol (Density ~1.0 or ~0.79).

Equilibration:

Dissolve known concentration (

) of analyte in Phase B.

Add Phase A. Vortex vigorously for 2 minutes.

Centrifuge at 2000 RPM for 5 minutes to break emulsion.

Analysis:

The C4Cl4F6 layer will be at the bottom.

Sample the top layer (Phase B). Measure concentration via UV-Vis or HPLC (

).

Calculation:

Interpretation: High

indicates affinity for the halogenated phase, suggesting high lipophilicity or potential for
fluorous solid-phase extraction (F-SPE).

Safety & Handling Guidelines
Hazard Class: Irritant (Skin/Eye). Not classified as flammable, but thermal decomposition

produces toxic gases (HCl, HF).
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Ventilation: Always handle in a fume hood. The vapor is heavier than air and can displace

oxygen in low-lying areas.

Compatibility:

Incompatible: Active metals (Sodium, Potassium, Magnesium, powdered Zinc/Aluminum).

Reaction can be explosive.

Compatible: Glass, Stainless Steel, PTFE (Teflon), Viton.

Disposal: Do not mix with standard organic waste. Segregate into "Halogenated Waste"

containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1297612/docs#advanced-application-
note-tetrachlorohexafluorobutane-in-solvent-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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